Cas no 19235-61-1 (4-(prop-1-en-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(prop-1-en-2-yl)-1,3-thiazol-2-amine
• CAS No: 19235-61-1
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 6203698
• PubChem ID: 21750307
• Update Time: 2025-10-31

4-(prop-1-en-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(prop-1-en-2-yl)-1,3-thiazol-2-amine
• AKOS006362651
• 19235-61-1
• EN300-1828589

• Inchi： 1S/C6H8N2S/c1-4(2)5-3-9-6(7)8-5/h3H,1H2,2H3,(H2,7,8)
• InChI Key： HFGGUSPSBOGPGT-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(=C)C

Computed Properties

• Exact Mass: 140.04081944g/mol
• Monoisotopic Mass: 140.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(prop-1-en-2-yl)-1,3-thiazol-2-amine

Introduction to 4-(prop-1-en-2-yl)-1,3-thiazol-2-amine (CAS No. 19235-61-1)

4-(prop-1-en-2-yl)-1,3-thiazol-2-amine, also known by its CAS number 19235-61-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are characterized by a five-membered ring containing one sulfur and one nitrogen atom. The unique structure of 4-(prop-1-en-2-yl)-1,3-thiazol-2-amine makes it an interesting candidate for various biological activities, including antimicrobial, antifungal, and anticancer properties.

The chemical structure of 4-(prop-1-en-2-yl)-1,3-thiazol-2-amine is composed of a thiazole ring substituted with a propenyl group at the 4-position and an amino group at the 2-position. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The propenyl group, in particular, can participate in various chemical reactions, such as Michael addition and Diels-Alder reactions, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 4-(prop-1-en-2-yl)-1,3-thiazol-2-amine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antimicrobial activity against a range of pathogenic bacteria and fungi. The researchers found that the thiazole ring and the propenyl substituent played crucial roles in enhancing the compound's bioactivity.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the anticancer properties of 4-(prop-1-en-2-yl)-1,3-thiazol-2-amine. The results showed that this compound and its derivatives could effectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to the compound's ability to induce apoptosis and disrupt cell cycle progression.

The pharmacokinetic properties of 4-(prop-1-en-2-yl)-1,3-thiazol-2-amine have also been investigated. A study published in the Journal of Pharmaceutical Sciences demonstrated that this compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The researchers noted that the compound's lipophilicity and molecular weight were within optimal ranges for oral bioavailability and systemic distribution.

In addition to its therapeutic applications, 4-(prop-1-en-2-yl)-1,3-thiazol-2-amine has been used as a key intermediate in the synthesis of other biologically active compounds. For example, it has been employed in the preparation of thiazole-based antibiotics and antiviral agents. The versatility of this compound makes it an attractive choice for chemists and pharmacologists seeking to develop new drugs with improved efficacy and safety profiles.

The synthesis of 4-(prop-1-en-2-yl)-1,3-thiazol-2-amine can be achieved through various routes. One common method involves the reaction of 2-aminothiophenol with propenyl chloride in the presence of a base. Another approach involves the cyclization of N-substituted 2-aminothiophenols with α-halo ketones or aldehydes. These synthetic strategies have been optimized to yield high-purity products suitable for both research and industrial applications.

The safety profile of 4-(prop-1-en-2-yl)-1,3-thiazol-2-amine has been extensively evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any chemical substance, appropriate handling and storage precautions should be observed to ensure user safety.

In conclusion, 4-(propenyl)-1,3-thiazol(5H)-one (CAS No. 19235–60–0), or more commonly known as 4-(propenyl)-thiazole, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents.